Cas no 110962-17-9 (3-methyl-2-Piperidineacetonitrile)

• Product Name: 3-methyl-2-Piperidineacetonitrile
• CAS No: 110962-17-9
• MF: C₈H₁₄N₂
• MW: 138.210161685944
• CID: 1098940
• PubChem ID: 13778737
• Update Time: 2025-04-20

3-methyl-2-Piperidineacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-Piperidineacetonitrile
• 2-(3-methylpiperidin-2-yl)acetonitrile
• 110962-17-9
• (3-Methylpiperidin-2-yl)acetonitrile
• DTXSID00549181

• Inchi： 1S/C8H14N2/c1-7-3-2-6-10-8(7)4-5-9/h7-8,10H,2-4,6H2,1H3
• InChI Key： OVJRAGIPQHIQQZ-UHFFFAOYSA-N
• SMILES： N1CCCC(C)C1CC#N

Computed Properties

• Exact Mass: 138.115698455g/mol
• Monoisotopic Mass: 138.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 35.8Ų